![molecular formula C20H18N4O3 B5638253 1-methyl-4-{[5-(4-methylphenyl)-1,2,4-oxadiazol-3-yl]methyl}-3,4-dihydro-1H-1,4-benzodiazepine-2,5-dione](/img/structure/B5638253.png)
1-methyl-4-{[5-(4-methylphenyl)-1,2,4-oxadiazol-3-yl]methyl}-3,4-dihydro-1H-1,4-benzodiazepine-2,5-dione
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Overview
Description
Synthesis Analysis
- The synthesis of benzodiazepines like 1-methyl-4-{[5-(4-methylphenyl)-1,2,4-oxadiazol-3-yl]methyl}-3,4-dihydro-1H-1,4-benzodiazepine-2,5-dione often involves complex organic reactions. A notable method includes the Ugi four-component condensation, followed by an acid-activated cyclization reaction (Keating & Armstrong, 1996).
Molecular Structure Analysis
- The molecular structure of similar benzodiazepines features fused six- and seven-membered rings linked to a chain, including five- and six-membered rings (isoxazoline and phenyl) via a methylene group. The seven-membered ring often displays a boat conformation (Dardouri et al., 2010).
Chemical Reactions and Properties
- Benzodiazepines undergo various chemical reactions, including condensation with benzonitrile oxide leading to specific derivatives, as observed in similar compounds (Chiaroni et al., 1995).
Physical Properties Analysis
- Physical properties of benzodiazepines can be characterized using various spectral methods, including IR, 1H NMR, and MS. These techniques help in understanding the structural aspects and the purity of the synthesized compounds (Kamble & Sudha, 2006).
Chemical Properties Analysis
- The chemical properties of benzodiazepines are influenced by the type and position of substituents on the core structure. Studies on similar compounds have shown that these properties are crucial in determining the compound's reactivity and potential applications (Sternbach, 1971).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-methyl-4-[[5-(4-methylphenyl)-1,2,4-oxadiazol-3-yl]methyl]-3H-1,4-benzodiazepine-2,5-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N4O3/c1-13-7-9-14(10-8-13)19-21-17(22-27-19)11-24-12-18(25)23(2)16-6-4-3-5-15(16)20(24)26/h3-10H,11-12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MBEOFRMNZMXQOR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NC(=NO2)CN3CC(=O)N(C4=CC=CC=C4C3=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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